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Compound of Interest

Compound Name: Isopentane

CAS No.: 102056-77-9

Cat. No.: B10822259

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Isopentane (2-methylbutane) is a highly volatile and extremely flammable liquid hydrocarbon

commonly used in research laboratories as a solvent, in cooling baths, and as a blowing agent.

Its unique physical properties necessitate stringent safety protocols to mitigate risks of fire,

explosion, and health hazards. This technical guide provides a comprehensive overview of

isopentane's safety data, detailed experimental protocols for its safe handling, and clear

visualizations of emergency procedures to ensure a safe laboratory environment.

Core Safety Data
A thorough understanding of isopentane's properties is fundamental to its safe use. The

following tables summarize the key quantitative data for easy reference and comparison.

Table 1: Physical and Chemical Properties of Isopentane
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Property Value Source(s)

Molecular Formula C₅H₁₂ [1][2]

Molar Mass 72.15 g/mol [1][2]

Appearance Colorless liquid [3][4]

Odor Gasoline-like [3][5]

Boiling Point 27.8 - 28.2 °C (82.0 - 82.8 °F) [1][6]

Melting/Freezing Point -160 °C (-256 °F) [1][2]

Flash Point -51 °C (-60 °F) [1][6]

Autoignition Temperature 420 °C (788 °F) [1][6]

Vapor Pressure 76.992 kPa (at 20 °C) [6]

Vapor Density (air=1) 2.48 - 2.5 [3][7]

Specific Gravity (water=1) 0.62 [3][7]

Water Solubility
Insoluble (0.005 g/100 ml at 25

°C)
[1][7]

Lower Explosive Limit (LEL) 1.4% [7][8]

Upper Explosive Limit (UEL) 8.3% [3][6]

Table 2: Health Hazard Information
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Hazard Description Source(s)

Inhalation

May cause drowsiness,

dizziness, and respiratory tract

irritation.[7][9] High

concentrations can lead to

central nervous system

depression.[10]

[7][9][10]

Skin Contact

May cause skin irritation.[9]

Repeated or prolonged contact

can lead to dryness and

cracking (dermatitis) due to

defatting of the skin.[8][11]

[8][9][11]

Eye Contact May cause eye irritation.[9] [9]

Ingestion

May be fatal if swallowed and

enters airways (aspiration

hazard).[3][9] Can cause

nausea and vomiting.[7]

[3][7][9]

Table 3: Fire and Explosion Hazard Data
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Hazard Description Source(s)

Flammability

Extremely flammable liquid

and vapor.[3][8] Vapors are

heavier than air and can travel

considerable distances to an

ignition source and flash back.

[10]

[3][8][10]

Explosion Hazard

Vapors can form explosive

mixtures with air.[8][9]

Containers may explode when

heated.[10]

[8][9][10]

Suitable Extinguishing Media

Carbon dioxide, dry chemical

powder, foam, and water

spray.[3][9]

[3][9]

Unsuitable Extinguishing

Media

Solid water jet may be

ineffective and can spread the

fire.[1]

[1]

Hazardous Combustion

Products

Carbon monoxide and carbon

dioxide.[9][10]
[9][10]

Experimental Protocols
Adherence to detailed and standardized protocols is crucial for minimizing the risks associated

with isopentane. The following sections provide step-by-step methodologies for key laboratory

procedures involving this chemical.

Protocol 1: Safe Handling and Storage of Isopentane
Engineering Controls:

Always handle isopentane in a well-ventilated area, preferably within a certified chemical

fume hood.[12]

Use explosion-proof electrical and lighting equipment.[13]
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Ensure that an eyewash station and safety shower are readily accessible.[12]

Personal Protective Equipment (PPE):

Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[3]

Wear chemical splash goggles and a face shield.[3]

Wear a flame-retardant lab coat.

If ventilation is inadequate, use a NIOSH-approved respirator with an appropriate organic

vapor cartridge.[12]

Handling Procedures:

Ground and bond all containers and transfer equipment to prevent static discharge.[13]

[14]

Use only non-sparking tools.[13]

Keep containers tightly closed when not in use.[12][14]

Avoid breathing vapors.[12]

Keep away from heat, sparks, open flames, and other ignition sources.[12][13]

Storage Procedures:

Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area

designated for flammable liquids.[12][15]

Store away from incompatible materials such as strong oxidizing agents.[9][15]

Post "No Smoking" and "No Open Flames" signs in the storage area.[9]

Store only in containers approved for flammable liquids.[16]

Protocol 2: Isopentane Spill Response
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This protocol outlines the steps for managing both minor and major isopentane spills in a

laboratory setting.

Minor Spill (less than 1 liter and contained within a fume hood):

Alert personnel in the immediate area.

Ensure the fume hood is functioning correctly.

Wear the appropriate PPE as outlined in Protocol 1.

Contain the spill using a non-combustible absorbent material such as sand, earth, or

vermiculite.[1]

Carefully collect the absorbed material using non-sparking tools and place it in a sealed,

labeled container for hazardous waste disposal.[7]

Clean the spill area with soap and water.[17]

Dispose of contaminated materials as hazardous waste.

Major Spill (greater than 1 liter or outside of a fume hood):

Evacuate all personnel from the immediate area.[18]

If safe to do so, eliminate all ignition sources.[7]

Activate the fire alarm and notify the institution's emergency response team.

Close the doors to the affected area to contain the vapors.

Do not attempt to clean up a major spill unless you are trained and equipped to do so.

Protocol 3: First Aid for Isopentane Exposure
Immediate and appropriate first aid is critical in the event of isopentane exposure.

Inhalation:
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Move the affected person to fresh air immediately.[10]

If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration.

[10]

Seek immediate medical attention.[10]

Skin Contact:

Immediately remove all contaminated clothing.[19]

Flush the affected skin with plenty of water for at least 15 minutes.[19]

Wash the area with soap and water.[9]

Seek medical attention if irritation persists.[19]

Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[19]

Remove contact lenses if present and easy to do.[19]

Seek immediate medical attention.[9]

Ingestion:

Do NOT induce vomiting.[3][19]

If the person is conscious, rinse their mouth with water.[10]

Seek immediate medical attention.[3][19]

Mandatory Visualizations
The following diagrams, created using the DOT language, illustrate key logical workflows for

handling isopentane-related incidents.
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Caption: Isopentane Spill Response Workflow.
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Caption: First Aid Decision Tree for Isopentane Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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